Cas no 13273-57-9 (1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
• CAS No: 13273-57-9
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• CID: 1231103
• PubChem ID: 592878
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-chlorophenyl)-5-phenyl-
• WBKIVXJDOFTLJA-UHFFFAOYSA-N
• AKOS002338017
• CBDivE_008372
• 13273-57-9
• 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole
• NCGC00336690-01
• 3-(4-Chlorophenyl)-5-phenyl-1,2,4-oxadiazole #
• AB01330280-02
• STK873606

• Inchi： 1S/C14H9ClN2O/c15-12-8-6-10(7-9-12)13-16-14(18-17-13)11-4-2-1-3-5-11/h1-9H
• InChI Key： WBKIVXJDOFTLJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 256.04047
• Monoisotopic Mass: 256.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92